N-allyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine
Description
Scientific Research Applications
Platinum-Catalyzed Allylation of 2,3-Disubstituted Indoles
The indole nucleus is a prevalent structural motif in natural products, organic materials, and medicinal compounds. Specifically, 2,3-disubstituted indoles play a crucial role in pharmaceutical drugs. However, achieving selective alkylation at either the N1 or C3 position can be challenging . Researchers have explored platinum-catalyzed allylation methods to functionalize these indoles. Notably, the platinum-catalyzed 2,3-disubstituted indoles with allylic acetates offers a simple, convenient, and efficient approach, yielding high allylated indole yields.
Cycloaddition Reactions
Considering its structure, N-allyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine might participate in intramolecular [4+2] cycloaddition reactions. Studying its reactivity under different conditions could reveal new synthetic routes or interesting transformations .
properties
IUPAC Name |
6-(methoxymethyl)-2-phenyl-N-prop-2-enylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-3-9-16-14-10-13(11-19-2)17-15(18-14)12-7-5-4-6-8-12/h3-8,10H,1,9,11H2,2H3,(H,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHQUCSFGGICBCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NC(=N1)C2=CC=CC=C2)NCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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